Cas no 2219407-49-3 (4-3-(trifluoromethyl)-3H-diazirin-3-ylpiperidine hydrochloride)

• Product Name: 4-3-(trifluoromethyl)-3H-diazirin-3-ylpiperidine hydrochloride
• CAS No: 2219407-49-3
• MF: C₇H₁₁ClF₃N₃
• MW: 229.63055062294
• CID: 6599348
• PubChem ID: 137952311
• Update Time: 2026-03-11

4-3-(trifluoromethyl)-3H-diazirin-3-ylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-3-(trifluoromethyl)-3H-diazirin-3-ylpiperidine hydrochloride
• 4-[3-(trifluoromethyl)-3H-diazirin-3-yl]piperidine hydrochloride
• 4-CF3-diazirine-piperidine hydrochloride
• 4-(3-(Trifluoromethyl)-3H-diazirin-3-yl)piperidine hydrochloride
• AT13411
• 2219407-49-3
• 4-[3-(Trifluoromethyl)diazirin-3-yl]piperidine;hydrochloride
• 4-(3-(TRIFLUOROMETHYL)-3H-DIAZIRIN-3-YL)PIPERIDINE HCL
• EN300-1708661
• 4-[3-(trifluoromethyl)diazirin-3-yl]piperidine hydrochloride

• Inchi： 1S/C7H10F3N3.ClH/c8-7(9,10)6(12-13-6)5-1-3-11-4-2-5;/h5,11H,1-4H2;1H
• InChI Key： ILYDABVRDBCQGH-UHFFFAOYSA-N
• SMILES： C(C1(C2CCNCC2)N=N1)(F)(F)F.Cl

Computed Properties

• Exact Mass: 229.0593595g/mol
• Monoisotopic Mass: 229.0593595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.8Ų

Additional information on 4-3-(trifluoromethyl)-3H-diazirin-3-ylpiperidine hydrochloride

Introduction to 4-3-(trifluoromethyl)-3H-diazirin-3-ylpiperidine hydrochloride (CAS No. 2219407-49-3)

4-3-(trifluoromethyl)-3H-diazirin-3-ylpiperidine hydrochloride (CAS No. 2219407-49-3) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and molecular biology. This compound belongs to a class of molecules known for their unique photoreactive properties, making it a valuable tool in various scientific applications. The presence of a trifluoromethyl group and a diazirine moiety imparts distinct chemical and biological characteristics that have been exploited in cutting-edge research, particularly in the development of targeted therapeutics and biochemical probes.

The diazirine functional group is renowned for its ability to form covalent bonds with biological molecules upon exposure to ultraviolet (UV) light. This photoaffinity labeling capability has made 4-3-(trifluoromethyl)-3H-diazirin-3-ylpiperidine hydrochloride an indispensable reagent in studying protein-protein interactions, enzyme mechanisms, and signal transduction pathways. The trifluoromethyl substituent enhances the lipophilicity and metabolic stability of the molecule, which is crucial for its application in drug discovery and molecular imaging.

In recent years, advancements in medicinal chemistry have highlighted the potential of this compound in the design of novel inhibitors and probes. For instance, researchers have leveraged its photoreactive nature to develop highly specific tools for mapping protein interactions in living cells. The diazirine group allows for precise labeling of target proteins, enabling researchers to visualize and manipulate molecular events with unprecedented accuracy. This has been particularly valuable in understanding complex biological networks and identifying key players in diseases such as cancer and neurodegenerative disorders.

Moreover, the trifluoromethyl group plays a pivotal role in modulating the pharmacokinetic properties of drug candidates. Its electron-withdrawing effect increases the metabolic stability of molecules, thereby prolonging their half-life in vivo. This characteristic has been strategically employed in the development of next-generation pharmaceuticals where sustained activity is essential for therapeutic efficacy. The combination of these features makes 4-3-(trifluoromethyl)-3H-diazirin-3-ylpiperidine hydrochloride a versatile compound with broad applications across multiple disciplines.

Recent studies have also demonstrated its utility in the field of radiopharmaceuticals, where it serves as a precursor for developing novel imaging agents. By integrating radioactive isotopes with this scaffold, researchers can create highly sensitive diagnostic tools for early detection of diseases. The photoreactive nature of the diazirine group ensures that these agents can be precisely targeted to specific tissues or organs, improving diagnostic accuracy and patient outcomes.

The synthesis and characterization of 4-3-(trifluoromethyl)-3H-diazirin-3-ylpiperidine hydrochloride have been refined through modern synthetic methodologies, ensuring high purity and yield. Advanced techniques such as transition-metal-catalyzed reactions and flow chemistry have enabled the efficient production of this compound on scales suitable for both academic research and industrial applications. These advancements underscore the growing importance of specialized reagents like this one in driving innovation across pharmaceuticals and biotechnology.

In conclusion, 4-3-(trifluoromethyl)-3H-diazirin-3-ylpiperidine hydrochloride represents a cornerstone compound in modern chemical biology and drug discovery. Its unique structural features and functional properties have positioned it as a critical tool for unraveling complex biological processes and developing novel therapeutics. As research continues to evolve, this compound is expected to play an even more significant role in advancing our understanding of human health and disease.